1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-[1-(thiophen-3-ylmethyl)piperidin-3-yl]propan-1-one
• InChI: InChI=1S/C24H33N3OS/c28-24(27-14-12-25(13-15-27)17-21-5-2-1-3-6-21)9-8-22-7-4-11-26(18-22)19-23-10-16-29-20-23/h1-3,5-6,10,16,20,22H,4,7-9,11-15,17-19H2
• InChI Key: NWGUWXVIWIMIOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CSC=C2)CCC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C24H33N3OS
• Molecular Weight: 411.6 g/mol

Description

1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as BZP and is a piperazine derivative that has been found to have various biochemical and physiological effects. The synthesis method of BZP involves several steps that have been optimized to produce high yields of this compound.

Mechanism of Action

BZP acts as a stimulant of the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. BZP binds to the transporters that are responsible for the reuptake of these neurotransmitters, thereby increasing their levels in the synaptic cleft. This results in increased neural activity and a feeling of euphoria.
Biochemical and Physiological Effects:
BZP has various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. BZP also causes the release of glucose and fatty acids into the bloodstream, which can result in increased energy levels. BZP has also been found to have an anorectic effect, which can result in decreased appetite and weight loss.

Advantages and Limitations for Lab Experiments

BZP has several advantages and limitations for lab experiments. One advantage is that it is a well-established reference compound that has been extensively studied. BZP has also been found to have a similar mechanism of action as amphetamines, which makes it a useful substitute for these drugs in research studies. However, one limitation of BZP is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of BZP. One direction is to investigate its potential therapeutic applications for the treatment of psychiatric disorders. Another direction is to study its long-term effects on the central nervous system and other physiological systems. Additionally, the synthesis method of BZP can be optimized further to produce higher yields and purer products.

Synthesis Methods

The synthesis method of BZP involves the reaction of 1-benzylpiperazine with 3-(3-thienylmethyl)-1-piperidinecarboxylic acid chloride in the presence of a base such as triethylamine. This reaction produces 1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine as the final product. The yield of this reaction can be optimized by adjusting the reaction conditions such as the temperature, solvent, and reaction time.

Scientific Research Applications

BZP has been found to have various scientific research applications. It is commonly used as a reference compound for the development of new drugs that target the central nervous system. BZP has been found to have a similar mechanism of action as amphetamines and has been used as a substitute for these drugs in research studies. BZP has also been found to have potential therapeutic applications for the treatment of depression, anxiety, and other psychiatric disorders.